

Application Notes and Protocols: Rhodium-106 in Brachytherapy

Author: BenchChem Technical Support Team. **Date:** April 2026

Compound of Interest

Compound Name: Rhodium-106

CAS No.: 14234-34-5

Cat. No.: B1219547

[Get Quote](#)

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the applications of **Rhodium-106** (^{106}Rh) in brachytherapy, with a focus on its use in treating uveal melanoma. It includes detailed physical and clinical data, experimental protocols, and visualizations of key processes to support research and development activities.

Introduction to Rhodium-106 Brachytherapy

Rhodium-106 is a beta-emitting radionuclide that is utilized in brachytherapy, a form of radiotherapy where a sealed radiation source is placed inside or next to the area requiring treatment. In clinical practice, ^{106}Rh is most commonly used in the form of ophthalmic plaques for the treatment of uveal melanoma.[1][2][3] The therapeutic radiation is delivered by ^{106}Rh , which is the daughter isotope of Ruthenium-106 (^{106}Ru). ^{106}Ru decays to ^{106}Rh , which then emits high-energy beta particles that are effective in destroying tumor cells.[2]

The primary advantage of $^{106}\text{Ru}/^{106}\text{Rh}$ brachytherapy is its limited penetration depth, which allows for the delivery of a high radiation dose to the tumor while minimizing damage to

surrounding healthy tissues, such as the optic nerve and macula.[2][3] This characteristic makes it particularly suitable for treating small to medium-sized intraocular tumors.[3][4]

Physicochemical Properties of Rhodium-106

Rhodium-106 is produced from the beta decay of Ruthenium-106. The key physical and decay properties of ^{106}Rh are summarized in the table below.

Property	Value
Half-life	29.8 seconds[5]
Decay Mode	Beta (β^-) emission[5][6]
Daughter Isotope	Palladium-106 (^{106}Pd) (Stable)[5][6]
Maximum Beta Energy	3.54 MeV[2][7]
Mean Beta Energy	1.5 MeV[2]
Parent Isotope	Ruthenium-106 (^{106}Ru)[6]
^{106}Ru Half-life	Approximately 1 year[2][3]

Applications in Brachytherapy

The primary clinical application of ^{106}Rh is in plaque brachytherapy for the treatment of uveal melanoma.[1][2][8] It is also used for retinoblastoma in certain cases.[9][10]

3.1. Uveal Melanoma

$^{106}\text{Ru}/^{106}\text{Rh}$ plaque brachytherapy is a well-established, eye-sparing treatment for small to medium-sized uveal melanomas.[1][2] The plaques, which contain the $^{106}\text{Ru}/^{106}\text{Rh}$ radioisotope, are surgically sutured to the sclera overlying the base of the tumor. The plaque remains in place for a prescribed period to deliver a therapeutic radiation dose to the tumor.

Clinical Efficacy and Outcomes:

Clinical studies have demonstrated good local tumor control and high rates of eye preservation with $^{106}\text{Ru}/^{106}\text{Rh}$ brachytherapy.[2][11]

Clinical Outcome	Reported Values
Local Tumor Control Rate	59% to 98% [12]
5-Year Survival Rate	69% to 81.6% [1]
Eye Preservation Rate (at 48 months)	~91.8% [11]
Commonly Treated Tumor Thickness	Up to 7.0 mm [2] [3]
Prescribed Dose to Tumor Apex	70 Gy to 250 Gy [12]

Experimental Protocols

4.1. Preclinical Evaluation of $^{106}\text{Ru}/^{106}\text{Rh}$ Brachytherapy in a Rabbit Uveal Melanoma Model

This protocol outlines a general procedure for assessing the efficacy of $^{106}\text{Ru}/^{106}\text{Rh}$ brachytherapy in a preclinical animal model.

Objective: To evaluate local tumor control, and treatment-related toxicity of $^{106}\text{Ru}/^{106}\text{Rh}$ plaque brachytherapy in a rabbit model of uveal melanoma.

Materials:

- $^{106}\text{Ru}/^{106}\text{Rh}$ ophthalmic plaques (e.g., from BEBIG)
- New Zealand White rabbits
- Uveal melanoma cell line (e.g., 92.1)
- Surgical instruments for ophthalmic surgery
- Anesthesia and analgesics
- Fundoscopy and ultrasound imaging equipment
- Histopathology reagents

Methodology:

- Tumor Induction:
 - Culture human uveal melanoma cells.
 - Anesthetize the rabbits.
 - Surgically create a pocket in the suprachoroidal space.
 - Inject a suspension of uveal melanoma cells into the suprachoroidal space.
 - Allow the tumor to grow to a specified size (e.g., 5 mm basal diameter and 2-3 mm thickness), monitored by fundoscopy and ultrasound.
- Brachytherapy Procedure:
 - Anesthetize the tumor-bearing rabbits.
 - Perform a peritomy to expose the sclera overlying the tumor.
 - Localize the tumor using transillumination.
 - Suture a $^{106}\text{Ru}/^{106}\text{Rh}$ plaque of appropriate size to the sclera, ensuring it covers the entire tumor base.
 - The duration of plaque placement is calculated based on the activity of the source and the desired dose to the tumor apex (e.g., 100 Gy).
 - After the prescribed duration, surgically remove the plaque.
- Post-Treatment Monitoring and Evaluation:
 - Monitor the animals for any signs of distress or toxicity.
 - Perform regular fundoscopy and ultrasound imaging to assess tumor regression.
 - At the end of the study period, euthanize the animals.
 - Enucleate the treated eyes and perform histopathological analysis to confirm tumor necrosis and assess damage to surrounding ocular structures.

4.2. In Vitro Cell Viability Assay Post-Beta Irradiation

Objective: To determine the cytotoxic effect of beta radiation from a $^{106}\text{Ru}/^{106}\text{Rh}$ source on uveal melanoma cells in vitro.

Materials:

- Uveal melanoma cell lines
- Cell culture medium and supplements
- Calibrated $^{106}\text{Ru}/^{106}\text{Rh}$ source
- Cell viability assay kit (e.g., MTT or PrestoBlue)
- Multi-well plates
- Spectrophotometer or plate reader


Methodology:

- Cell Seeding:
 - Seed uveal melanoma cells in multi-well plates at a predetermined density.
 - Allow the cells to adhere and grow for 24 hours.
- Irradiation:
 - Expose the cell culture plates to the $^{106}\text{Ru}/^{106}\text{Rh}$ source for varying durations to deliver a range of radiation doses.
 - A control group of cells should be sham-irradiated.
- Cell Viability Assessment:
 - At specified time points post-irradiation (e.g., 24, 48, 72 hours), perform a cell viability assay according to the manufacturer's instructions.

- Measure the absorbance or fluorescence using a plate reader.
- Data Analysis:
 - Calculate the percentage of cell viability for each radiation dose relative to the sham-irradiated control.
 - Plot a dose-response curve to determine the IC50 (the radiation dose that inhibits 50% of cell growth).

Visualizations


5.1. Decay Chain of Ruthenium-106 to Palladium-106



[Click to download full resolution via product page](#)

Caption: The decay pathway of ^{106}Ru to the stable ^{106}Pd .


5.2. Generalized Workflow for Preclinical Brachytherapy Study



[Click to download full resolution via product page](#)

Caption: A typical workflow for a preclinical study of ^{106}Rh brachytherapy.

5.3. Simplified Cellular Response to Beta Radiation



[Click to download full resolution via product page](#)

Caption: Key cellular events following beta radiation exposure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopic labeling.

Email: info@benchchem.com or [Request Quote Online](#).

References

- 1. Brachytherapy of Uveal Melanomas with Ruthenium-106 Plaques - PMC [pubmed.ncbi.nlm.nih.gov]
- 2. [karger.com](https://www.karger.com/) [[karger.com](https://www.karger.com/)]
- 3. Ruthenium-106 brachytherapy - PubMed [pubmed.ncbi.nlm.nih.gov]
- 4. Comparison of Iodide-125 and Ruthenium-106 Brachytherapy in the Treatment of Choroidal Melanomas - PMC [pubmed.ncbi.nlm.nih.gov]
- 5. [mirdsoft.org](https://www.mirdsoft.org/) [[mirdsoft.org](https://www.mirdsoft.org/)]
- 6. Rhodium-106 - isotopic data and properties [[chemlin.org](https://www.chemlin.org/)]

- 7. atom.kaeri.re.kr [atom.kaeri.re.kr]
- 8. Ruthenium brachytherapy for uveal melanoma – single institution experience - PMC [pmc.ncbi.nlm.nih.gov]
- 9. iovs.arvojournals.org [iovs.arvojournals.org]
- 10. Brachytherapy - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
- 11. Ruthenium-106 plaque brachytherapy for uveal melanoma - PubMed [pubmed.ncbi.nlm.nih.gov]
- 12. researchgate.net [researchgate.net]
- To cite this document: BenchChem. [Application Notes and Protocols: Rhodium-106 in Brachytherapy]. BenchChem, [2026]. [Online PDF]. Available at: [<https://www.benchchem.com/product/b1219547/docs#application-notes-and-protocols-rhodium-106-in-brachytherapy>]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

Need Industrial/Bulk Grade? [Request Custom Synthesis Quote](#)

BenchChem

Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check